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Compound of Interest

Compound Name: Fipronil-13C6

Cat. No.: B15576721

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fipronil-13C6, an isotopically
labeled form of the broad-spectrum insecticide Fipronil. This document is intended for use by
researchers, scientists, and professionals in drug development who are utilizing Fipronil-13C6
as an internal standard or in other research applications.[1]

Safety Data Sheet (SDS) Summary for Fipronil-13C6

While a specific Safety Data Sheet for Fipronil-13C6 is not readily available, the following
information is compiled from various SDSs for Fipronil. The isotopic labeling with Carbon-13 is
not expected to alter the chemical hazards significantly.

1.1 Hazards ldentification

e GHS Classification: Toxic if swallowed, in contact with skin, or if inhaled.[2] Causes damage
to organs (Central Nervous System, Kidney) through prolonged or repeated exposure.[3][4]
Very toxic to aquatic life with long-lasting effects.[5][6]

» Signal Word: Danger[2][3]
e Hazard Statements:

o H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[2][6]
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o H372: Causes damage to organs through prolonged or repeated exposure.[2][4]

o H410: Very toxic to aquatic life with long lasting effects.[5][6]

» Precautionary Statements:
o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3][4]
o P273: Avoid release to the environment.[4][5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][7]
o P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[2][6]
o P302+P352: IF ON SKIN: Wash with plenty of water.[2]
o P405: Store locked up.[2][6]
1.2 First-Aid Measures

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician.[7]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[7]
Get immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2] Seek medical advice if irritation persists.

 Ingestion: Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor/physician. Rinse mouth.[7]

1.3 Handling and Storage

» Handling: Use only outdoors or in a well-ventilated area.[3][7] Avoid breathing dust.[2] Wash
hands thoroughly after handling.[7]

o Storage: Store locked up in a well-ventilated place.[2][7] Keep container tightly closed.
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Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Fipronil.

Table 1: Physical and Chemical Properties of Fipronil

Property Value Reference
Molecular Formula C12H4Cl2FsN4OS [8]

Molar Mass 437.14 g/mol [819]
Appearance White to yellow solid/powder [7119]
Melting Point 200 - 201 °C [718]
Water Solubility ;gainféiépH %) 2.4 mglL- (pH [9][10]
Vapor Pressure 2.8 x 107° mmHg at 25 °C [9]
Octanol-Water Partition 1.00 x 10% ]

Coefficient (Kow)

Table 2: Toxicological Data for Fipronil
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Endpoint Species Value Reference
Acute Oral LDso Rat 97 mg/kg [9]
Acute Oral LDso Mouse 95 mg/kg [9]
Acute Dermal LDso Rat >2000 mg/kg [9]
Acute Dermal LDso Rabbit 354 mg/kg [9]
Acute Oral LDso )
) ) Bird 11.3 mg/kg [O1[11]

(Bobwhite Quail)
Acute Oral LDso )

Bird >2150 mg/kg [11]
(Mallard Duck)
ICso0 (Cockroach

Insect 30 nM [1]
GABA receptor)
ICso0 (Rat GABA

Mammal 1600 nM [1]

receptor)

Mechanism of Action and Signaling Pathway

Fipronil is a phenylpyrazole insecticide that disrupts the central nervous system of insects.[8]

Its primary mode of action is the blockage of ligand-gated ion channels, specifically the GABAa
(gamma-aminobutyric acid) receptors and glutamate-gated chloride (GluCl) channels.[8] This
blockage prevents the influx of chloride ions, leading to hyperexcitation of the insect's nerves
and muscles, resulting in paralysis and death.[8][12] Fipronil exhibits selectivity for insect GABA
receptors over mammalian receptors, contributing to its targeted toxicity.[8][13]
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Caption: Fipronil's mechanism of action on insect nerve cells.

Experimental Protocols

Fipronil-13C6 is primarily used as an internal standard for the quantification of Fipronil and its
metabolites in various matrices.[1] Below is a generalized experimental workflow for such an
analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

4.1 General Analytical Workflow for Fipronil Quantification

This protocol outlines a common method for the analysis of Fipronil residues in a sample

matrix.
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Caption: Generalized workflow for Fipronil analysis using an internal standard.
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4.2 Detailed Methodologies
. Sample Preparation:

A representative sample is collected and homogenized.
A known amount of the sample is weighed into a centrifuge tube.

. Internal Standard Spiking:

A precise volume of Fipronil-13C6 solution of a known concentration is added to the
sample. This serves as the internal standard for accurate quantification.

. Extraction:

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often
employed for extraction.[14]

Acetonitrile is typically added to the sample, followed by a salt mixture (e.g., magnesium
sulfate, sodium chloride) to induce phase separation.

The mixture is shaken vigorously and then centrifuged.

. Cleanup:

An aliquot of the supernatant (acetonitrile layer) is transferred to a clean tube containing a
cleanup sorbent (e.g., PSA, C18).

This step removes interfering matrix components.

The mixture is vortexed and centrifuged.

. Concentration and Reconstitution:

The cleaned extract is transferred to a new tube and evaporated to dryness under a gentle
stream of nitrogen.

The residue is reconstituted in a suitable solvent (e.g., acetone or toluene) for GC-MS
analysis.[14][15]

. GC-MS Analysis:

An aliquot of the reconstituted sample is injected into the GC-MS system.
Gas Chromatography separates the analytes based on their volatility and interaction with the
column stationary phase.
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e Mass Spectrometry detects and quantifies the target analytes (Fipronil and Fipronil-13C6)
based on their mass-to-charge ratio.

7. Quantification:

e The concentration of Fipronil in the original sample is calculated by comparing the peak area
of the Fipronil analyte to the peak area of the Fipronil-13C6 internal standard.

This technical guide provides essential information for the safe handling and effective use of
Fipronil-13C6 in a research setting. For more detailed information, always refer to the specific
product documentation and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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